Cas no 1260671-09-7 (5-Chloro-2,6-naphthyridin-1(2H)-one)

• Product Name: 5-Chloro-2,6-naphthyridin-1(2H)-one
• CAS No: 1260671-09-7
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 2761173
• PubChem ID: 131750230
• Update Time: 2025-06-14

5-Chloro-2,6-naphthyridin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-2,6-NAPHTHYRIDIN-1(2H)-ONE
• 1260671-09-7
• AB74131
• 5-Chloro-2,6-naphthyridin-1(2H)-one

• Inchi： 1S/C8H5ClN2O/c9-7-5-1-4-11-8(12)6(5)2-3-10-7/h1-4H,(H,11,12)
• InChI Key： GVXDLEMAFAXTOA-UHFFFAOYSA-N
• SMILES： ClC1C2C=CNC(C=2C=CN=1)=O

Computed Properties

• Exact Mass: 180.0090405Da
• Monoisotopic Mass: 180.0090405Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42Ų

Additional information on 5-Chloro-2,6-naphthyridin-1(2H)-one

Recent Advances in the Study of 5-Chloro-2,6-naphthyridin-1(2H)-one (CAS: 1260671-09-7)

The compound 5-Chloro-2,6-naphthyridin-1(2H)-one (CAS: 1260671-09-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold has demonstrated promising biological activities, particularly in the context of kinase inhibition and anticancer drug development. Recent studies have explored its structural modifications, mechanism of action, and pharmacological properties, positioning it as a valuable lead compound for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structure-activity relationship (SAR) of 5-Chloro-2,6-naphthyridin-1(2H)-one derivatives as potent inhibitors of cyclin-dependent kinases (CDKs). The research team systematically modified the core structure at various positions, including the chloro substituent and the lactam moiety, to optimize inhibitory potency and selectivity. Their findings revealed that the 5-chloro group plays a crucial role in maintaining strong binding affinity with CDK2 and CDK9, while modifications at the 3-position could significantly improve cellular permeability.

In parallel research, scientists have explored the application of 1260671-09-7 in targeted protein degradation. A Nature Chemical Biology publication (2024) reported the successful development of proteolysis-targeting chimeras (PROTACs) incorporating the 5-Chloro-2,6-naphthyridin-1(2H)-one scaffold as the warhead for recruiting E3 ubiquitin ligases. These bifunctional molecules demonstrated efficient degradation of oncogenic proteins in multiple cancer cell lines, with improved pharmacokinetic properties compared to traditional small-molecule inhibitors.

The compound's mechanism of action has been further elucidated through crystallographic studies. X-ray diffraction analysis of 5-Chloro-2,6-naphthyridin-1(2H)-one bound to its protein targets revealed a unique binding mode characterized by hydrogen bonding with key amino acid residues and hydrophobic interactions within the ATP-binding pocket. These structural insights have informed the design of second-generation derivatives with enhanced target specificity and reduced off-target effects.

Recent preclinical evaluations have highlighted the therapeutic potential of this chemical scaffold beyond oncology. A 2024 study in ACS Chemical Neuroscience demonstrated that optimized analogs of 5-Chloro-2,6-naphthyridin-1(2H)-one exhibit neuroprotective effects in models of neurodegenerative diseases, potentially through modulation of protein kinases involved in tau phosphorylation and amyloid processing. This expansion of potential indications significantly increases the compound's value in drug discovery pipelines.

From a synthetic chemistry perspective, novel routes for the efficient preparation of 1260671-09-7 and its derivatives have been developed. Recent advances include transition-metal-catalyzed cross-coupling reactions that enable rapid diversification of the naphthyridinone core, as well as environmentally friendly synthetic protocols that improve the sustainability of large-scale production. These methodological improvements address previous challenges in the compound's accessibility for biological evaluation.

As research progresses, the pharmacological profile of 5-Chloro-2,6-naphthyridin-1(2H)-one continues to be refined. Current efforts focus on addressing remaining challenges such as metabolic stability and formulation optimization, while exploring combination therapies that leverage its unique mechanism of action. The compound's versatility and demonstrated biological activities position it as a promising candidate for translational research in multiple therapeutic areas.